Cas no 885522-22-5 (4-fluoro-6-methyl-2H-indazole-3-carbaldehyde)

• Product Name: 4-fluoro-6-methyl-2H-indazole-3-carbaldehyde
• CAS No: 885522-22-5
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 2626065
• PubChem ID: 24728809
• Update Time: 2025-04-21

4-fluoro-6-methyl-2H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-6-methyl-2H-indazole-3-carbaldehyde
• 4-FLUORO-6-METHYL-3-(1H)INDAZOLE CARBOXALDEHYDE
• 4-fluoro-6-methyl-1H-indazole-3-carbaldehyde
• 885522-22-5
• DTXSID60646504
• AKOS006230717

• Inchi： 1S/C9H7FN2O/c1-5-2-6(10)9-7(3-5)11-12-8(9)4-13/h2-4H,1H3,(H,11,12)
• InChI Key： AAFDMOJFKNNSQG-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC2C1=C(C=O)NN=2

Computed Properties

• Exact Mass: 178.05424101Da
• Monoisotopic Mass: 178.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų